Cas no 1803791-08-3 (1,2-Dimethyl-4-nitro-5-(trifluoromethoxy)benzene)

• Product Name: 1,2-Dimethyl-4-nitro-5-(trifluoromethoxy)benzene
• CAS No: 1803791-08-3
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 5002536
• Update Time: 2025-06-15

1,2-Dimethyl-4-nitro-5-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Dimethyl-4-nitro-5-(trifluoromethoxy)benzene

• Inchi： 1S/C9H8F3NO3/c1-5-3-7(13(14)15)8(4-6(5)2)16-9(10,11)12/h3-4H,1-2H3
• InChI Key： IQDIOLZEKHCWAQ-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C)=C(C)C=C1[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 264
• XLogP3: 3.7
• Topological Polar Surface Area: 55

Additional information on 1,2-Dimethyl-4-nitro-5-(trifluoromethoxy)benzene

Professional Introduction to 1,2-Dimethyl-4-nitro-5-(trifluoromethoxy)benzene (CAS No. 1803791-08-3)

1,2-Dimethyl-4-nitro-5-(trifluoromethoxy)benzene, identified by the Chemical Abstracts Service Number (CAS No.) 1803791-08-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This aromatic heterocyclic molecule, characterized by its nitro and trifluoromethoxy substituents, exhibits unique electronic and photophysical properties that make it a valuable intermediate in the synthesis of advanced materials and biologically active compounds.

The structural framework of 1,2-Dimethyl-4-nitro-5-(trifluoromethoxy)benzene consists of a benzene ring substituted with two methyl groups at the 1 and 2 positions, a nitro group at the 4 position, and a trifluoromethoxy group at the 5 position. This particular arrangement imparts distinct reactivity and functionality, making it a versatile building block for further chemical modifications. The presence of both electron-withdrawing (nitro) and electron-donating (trifluoromethoxy) groups results in a compound with balanced solubility and reactivity, suitable for various synthetic pathways.

In recent years, 1,2-Dimethyl-4-nitro-5-(trifluoromethoxy)benzene has been extensively studied for its potential applications in the development of organic electronic devices. The nitro group enhances electron-withdrawing capabilities, while the trifluoromethoxy group contributes to steric hindrance and stability. These properties are particularly useful in the design of organic semiconductors, light-emitting diodes (OLEDs), and photovoltaic cells. Researchers have demonstrated its efficacy as a precursor in synthesizing high-performance π-conjugated polymers, which are critical for next-generation electronic components.

Moreover, the pharmaceutical industry has shown interest in 1,2-Dimethyl-4-nitro-5-(trifluoromethoxy)benzene due to its structural similarity to known bioactive molecules. The nitro group can be selectively reduced to an amine, introducing new sites for further functionalization. This transformation has been explored in the synthesis of potential therapeutic agents targeting various biological pathways. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors, making them promising candidates for drug discovery programs.

The synthesis of 1,2-Dimethyl-4-nitro-5-(trifluoromethoxy)benzene typically involves multi-step organic reactions starting from commercially available aromatic precursors. The introduction of the nitro group is commonly achieved through electrophilic aromatic substitution reactions, while the trifluoromethoxy group is often installed via nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. Advanced synthetic methodologies, such as flow chemistry and catalytic processes, have been employed to optimize yield and purity, ensuring scalability for industrial applications.

Recent advancements in computational chemistry have further enhanced the understanding of 1,2-Dimethyl-4-nitro-5-(trifluoromethoxy)benzene's reactivity and potential applications. Molecular modeling studies have revealed insights into its electronic structure and intermolecular interactions, guiding the design of more efficient synthetic routes and functional derivatives. These computational approaches are complemented by experimental investigations using spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography to confirm structural integrity and purity.

The environmental impact of 1,2-Dimethyl-4-nitro-5-(trifluoromethoxy)benzene has also been a focus of research. Efforts have been made to develop greener synthetic protocols that minimize waste generation and reduce reliance on hazardous reagents. Biocatalytic methods employing enzymes as catalysts have been explored as an alternative to traditional chemical transformations, offering a more sustainable approach to producing this compound on an industrial scale.

In conclusion,1,2-Dimethyl-4-nitro-5-(trifluoromethoxy)benzene (CAS No. 1803791-08-3) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate in pharmaceutical synthesis and materials science research. As advancements continue in synthetic methodologies and computational chemistry,1,2-Dimethyl-4-nitro-5-(trifluoromethoxy)benzene is poised to play an increasingly significant role in developing innovative solutions for modern technological challenges.